1-(benzo[d]isoxazol-3-yl)-N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)methanesulfonamide

• IUPAC Name: 1-(1,2-benzoxazol-3-yl)-N-[2-(furan-2-yl)-2-pyrazol-1-ylethyl]methanesulfonamide
• InChI: InChI=1S/C17H16N4O4S/c22-26(23,12-14-13-5-1-2-6-16(13)25-20-14)19-11-15(17-7-3-10-24-17)21-9-4-8-18-21/h1-10,15,19H,11-12H2
• InChI Key: MLXMGXXIAMTKEN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NO2)CS(=O)(=O)NCC(C3=CC=CO3)N4C=CC=N4
• Molecular Formula: C17H16N4O4S
• Molecular Weight: 372.4 g/mol

Description

This would typically include the IUPAC name, common names, and structural formula of the compound.

Synthesis Analysis

This would involve a detailed step-by-step process of how the compound can be synthesized from readily available starting materials.

Molecular Structure Analysis

This would involve a discussion on the molecular structure of the compound, including its stereochemistry if applicable.

Chemical Reactions Analysis

This would involve a discussion on the chemical reactions that the compound can undergo, including the conditions required for these reactions and the products formed.

Physical And Chemical Properties Analysis

This would involve a discussion on the physical and chemical properties of the compound, such as its melting point, boiling point, solubility, etc.

Safety And Hazards

This would involve a discussion on the safety precautions that need to be taken when handling the compound, as well as the hazards associated with the compound.

Future Directions

This would involve a discussion on the potential future research directions for the compound, such as its potential uses and applications.